Cas no 1803549-15-6 (2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1803549-15-6
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911198
• Update Time: 2025-06-08

2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-5-2-6(16-8(9,10)11)14-7(13)4(5)3-12/h2H,1H3,(H2,13,14)
• InChI Key： AMMWKVYTTCWNMC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C#N)=C(N)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2

Additional information on 2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1803549-15-6)

2-Amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine, identified by its CAS number 1803549-15-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a cyano group, a methoxy group, and a trifluoromethoxy group, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine contribute to its unique chemical properties and potential applications. The amino group (–NH₂) is a key pharmacophore that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The cyano group (–CN) introduces a polar electron-withdrawing effect, which can influence the compound's reactivity and electronic properties. Additionally, the methoxy group (–OCH₃) and trifluoromethoxy group (–OCF₃) provide further functional diversity, with the latter being particularly notable for its ability to enhance metabolic stability and binding affinity due to the strong electron-withdrawing nature of fluorine atoms.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The compound 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine has been studied for its potential role in various biological pathways. For instance, researchers have explored its interactions with enzymes and receptors involved in inflammation, cancer, and neurological disorders. The combination of electron-rich and electron-poor regions in its structure allows it to engage with multiple targets simultaneously, making it a versatile tool for medicinal chemistry investigations.

One of the most compelling aspects of 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine is its potential as a building block for more complex molecules. By modifying its core structure or appending additional functional groups, chemists can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for drug development. The trifluoromethoxy substituent, in particular, has been shown to improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation.

The synthesis of 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step reactions that require careful optimization to achieve high yields and purity. However, advances in catalytic techniques and flow chemistry have made it possible to streamline these processes, making the compound more accessible for research purposes. Recent studies have demonstrated the use of transition metal-catalyzed cross-coupling reactions to construct the pyridine ring efficiently, while protecting groups have been employed to ensure regioselectivity during functionalization.

The biological activity of 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine has been evaluated in several preclinical models. Initial studies have shown promising results in inhibiting key enzymes associated with inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has demonstrated potential as an antitumor agent by interfering with signaling pathways that promote cell proliferation and survival. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The agrochemical industry has also recognized the value of 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine as a precursor for developing novel pesticides. Pyridine derivatives are known for their efficacy in controlling pests by targeting specific enzymes or receptors involved in their nervous systems. The unique combination of functional groups in this compound may enhance its ability to interact with pest-specific targets while minimizing toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals that offer effective pest control without adverse ecological impacts.

Future research directions for 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine include exploring its role in drug development through structure-based design and computational modeling. By understanding how different substituents influence its interactions with biological targets, researchers can optimize its pharmacological properties further. Additionally, green chemistry approaches are being investigated to develop sustainable synthetic routes that reduce waste and energy consumption without compromising yield or quality.

The versatility of 2-amino-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine makes it a valuable asset in both academic research and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicine to agriculture. As our understanding of its properties continues to grow, so too will its potential contributions to solving some of the most pressing challenges in science and technology.